Cas no 53831-51-9 (Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)-)

• Product Name: Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)-
• CAS No: 53831-51-9
• MF: C₂₈H₁₆Br₂O₅
• MW: 592.231646537781
• CID: 356268
• PubChem ID: 58813187
• Update Time: 2025-04-19

Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2-[4-[4-[2-(4-bromophenyl)-2-oxoacetyl]phenoxy]phenyl]ethane-1,2-dione
• DTXSID90730304
• SCHEMBL11795251
• 1,1'-[Oxydi(4,1-phenylene)]bis[(4-bromophenyl)ethane-1,2-dione]
• 53831-51-9
• Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-(4-bromophenyl)-

• Inchi： 1S/C28H16Br2O5/c29-21-9-1-17(2-10-21)25(31)27(33)19-5-13-23(14-6-19)35-24-15-7-20(8-16-24)28(34)26(32)18-3-11-22(30)12-4-18/h1-16H
• InChI Key： OQXNFZUUWOERSY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)OC1C=CC(C(C(C2C=CC(=CC=2)Br)=O)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 589.93638
• Monoisotopic Mass: 589.93645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.51